BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Sodium Hydrogen Adipate as
a Stabilizer in Cosmetic Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022

1. Introduction

Sodium hydrogen adipate (monosodium adipate) is the monosodium salt of adipic acid, a
dicarboxylic acid.[1][2] Its chemical formula is CeHoaNaOa.[2] In the cosmetic and personal care
industry, maintaining the stability of a formulation throughout its shelf life is critical for product
safety, efficacy, and consumer acceptance.[3][4] Chemical stability is often linked to
maintaining an optimal pH range. Sodium hydrogen adipate serves as an effective stabilizer,
primarily by acting as a buffering agent to control the pH of cosmetic products.[1][5] Its ability to
resist pH changes helps preserve the physical and chemical integrity of formulations, enhance
the performance of other ingredients, and extend product shelf life.[3][5]

2. Mechanism of Action: pH Buffering

The primary stabilizing function of sodium hydrogen adipate stems from its action as a
buffering agent.[5] A buffer system consists of a weak acid and its conjugate base, which work
in equilibrium to resist significant pH changes when an acid or base is added to the system.[6]

[7]

Sodium hydrogen adipate is a salt of a weak acid (adipic acid) and a strong base (sodium
hydroxide). In an agueous solution, it contributes to an equilibrium between adipic acid and the
adipate ion. This equilibrium allows it to neutralize both acidic and alkaline substances that may
be introduced into the formulation or develop over time, thereby maintaining a stable pH.[5][7]
This is crucial for the stability of emulsions, the efficacy of preservatives, and the integrity of
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pH-sensitive active ingredients.[3] The parent compound, adipic acid, has a pKa of
approximately 4.43, which informs the effective buffering range of this system.[8]
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Experimental Workflow for Stabilizer Evaluation

1. Formulation

- Control (No Stabilizer)
- Test (with NaHA)

2. Initial Analysis (T=0)
- pH, Viscosity
- Appearance, Odor

3. Stability Testing

Long-Term tress Test Functionality
Accelerated Stability Freeze-Thaw Cycles Buffering Capacity Test
(25°C, 45°C, 50°C) (-10°C to 25°C) (Acid/Base Challenge)

;

4. Periodic Analysis

Post-Cycle Analysis
(Weeks 1, _2, 4, 8 12) - Emulsion Integrity pH Measurement
- pH, Viscosity - Appearance - Calculate ApH

- Appearance, Odor

5. Data Compilation
& Comparison

6. Conclusion on
Stabilizer Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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